Cas no 2034892-13-0 ((E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acrylamide)

• Product name: (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acrylamide
• CAS No: 2034892-13-0
• MF: C₂₁H₁₇N₃O₃S
• MW: 391.442983388901
• CID: 6585324
• PubChem ID: 121017061

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acrylamide Chemical and Physical Properties

Names and Identifiers

• 2034892-13-0
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)prop-2-enamide
• F6469-0545
• (E)-3-(1,3-benzodioxol-5-yl)-N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]prop-2-enamide
• (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acrylamide
• AKOS026688762

• Inchi： 1S/C21H17N3O3S/c25-20(8-6-14-5-7-18-19(11-14)27-13-26-18)22-16-4-2-1-3-15(16)17-12-24-9-10-28-21(24)23-17/h1-8,11-12H,9-10,13H2,(H,22,25)/b8-6+
• InChI Key： AQURVLMWPXYFCY-SOFGYWHQSA-N
• SMILES： S1C2=NC(C3=CC=CC=C3NC(/C=C/C3C=CC4=C(C=3)OCO4)=O)=CN2CC1

Computed Properties

• Exact Mass: 391.09906259g/mol
• Monoisotopic Mass: 391.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.7Ų

Additional information on (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acrylamide

Introduction to (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acrylamide (CAS No. 2034892-13-0)

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acrylamide, identified by its CAS number 2034892-13-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, including its benzo[d][1,3]dioxol and dihydroimidazo[2,1-b]thiazol moieties, contribute to its potential therapeutic applications.

The< strong> benzo[d][1,3]dioxol ring system, also known as the dibenzo[b,e][1,4]oxazepine core, is a well-known pharmacophore found in various bioactive molecules. It is characterized by its aromaticity and ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In the context of (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acrylamide, this moiety likely plays a crucial role in determining the compound's binding affinity and specificity to biological receptors.

The< strong> dihydroimidazo[2,1-b]thiazole ring system is another significant structural feature of this compound. Dihydroimidazo[2,1-b]thiazoles are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this moiety in (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acrylamide suggests that it may possess similar therapeutic potential. Recent studies have highlighted the importance of dihydroimidazo[2,1-b]thiazole derivatives in the development of novel drugs due to their ability to modulate various biological pathways.

The< strong> acrylamide group in the molecule's name indicates the presence of an amide bond connected to an acrylic acid derivative. Acrylamides are versatile functional groups that can participate in various chemical reactions, including Michael additions and Michael acceptor reactions. These reactions are often exploited in drug design to enhance binding affinity and selectivity. In (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acrylamide, the acrylamide group may serve as a key interaction point with biological targets.

Recent research in medicinal chemistry has demonstrated that the combination of different pharmacophores can lead to synergistic effects, enhancing the overall potency and selectivity of drug candidates. The unique structural composition of (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acrylamide makes it an attractive candidate for further investigation. Studies have shown that molecules containing both benzo[d][1,3]dioxol and dihydroimidazo[2,1-b]thiazole moieties exhibit promising activity against various diseases.

In particular,< strong>E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acrylamide has been investigated for its potential role in modulating inflammatory pathways. Chronic inflammation is a key factor in the pathogenesis of many diseases, including cancer and autoimmune disorders. The ability of this compound to interact with inflammatory mediators and signaling pathways has been explored in preclinical studies. These studies have revealed that (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2，